Cas no 1507965-94-7 (1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 1507965-94-7
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6051590
• PubChem ID: 83689994
• Update Time: 2025-11-01

1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine
• 1-(4-(tert-butyl)benzyl)-N-methylcyclopropanamine
• Cyclopropanamine, 1-[[4-(1,1-dimethylethyl)phenyl]methyl]-N-methyl-
• EN300-1805304
• 1-[(4-tert-butylphenyl)methyl]-N-methylcyclopropan-1-amine
• 1507965-94-7

• Inchi： 1S/C15H23N/c1-14(2,3)13-7-5-12(6-8-13)11-15(16-4)9-10-15/h5-8,16H,9-11H2,1-4H3
• InChI Key： IEPVVFJDBHALMV-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(C(C)(C)C)C=C2)(NC)CC1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 295.9±9.0 °C(Predicted)
• pka: 9.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine

Recent Advances in the Study of 1-(4-tert-Butylphenyl)methyl-N-methylcyclopropan-1-amine (CAS: 1507965-94-7)

The compound 1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine (CAS: 1507965-94-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and tert-butylphenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its utility as a novel therapeutic agent.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary studies suggest that 1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine exhibits affinity for specific receptors in the central nervous system, particularly those involved in mood regulation and cognitive function. This has led to speculation about its potential use in treating neurological and psychiatric disorders, such as depression and anxiety. Researchers have employed advanced techniques, including high-throughput screening and molecular docking, to elucidate its binding interactions and selectivity profiles.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Studies have demonstrated that 1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. For instance, it has been shown to modulate the activity of kinases involved in cell cycle regulation, suggesting a possible role in targeted cancer therapy. These findings are supported by in vitro and in vivo experiments, which highlight the compound's efficacy and low toxicity profile.

The synthesis of 1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies. Moreover, structural analogs of the compound have been synthesized to explore structure-activity relationships, providing a foundation for the design of more potent and selective derivatives.

Despite these promising developments, challenges remain. The precise mechanisms underlying the compound's pharmacological effects are not yet fully understood, and further studies are needed to validate its therapeutic potential. Additionally, the pharmacokinetic and safety profiles of 1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine require thorough investigation to ensure its suitability for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive future research in this area.

In conclusion, 1-(4-tert-butylphenyl)methyl-N-methylcyclopropan-1-amine (CAS: 1507965-94-7) represents a promising candidate for drug development, with potential applications in neurology and oncology. Recent studies have shed light on its pharmacological properties and synthetic accessibility, paving the way for further exploration. As research progresses, this compound may emerge as a valuable tool in the development of novel therapeutics, addressing unmet medical needs in various disease areas.